Cas no 2138248-70-9 (Benzenemethanesulfonyl chloride, 4-(bromomethyl)-)

• Product Name: Benzenemethanesulfonyl chloride, 4-(bromomethyl)-
• CAS No: 2138248-70-9
• MF: C₈H₈BrClO₂S
• MW: 283.569919586182
• CID: 5938521
• PubChem ID: 162357970
• Update Time: 2025-06-08

Benzenemethanesulfonyl chloride, 4-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 4-(bromomethyl)-
• EN300-841401
• 2138248-70-9
• [4-(bromomethyl)phenyl]methanesulfonyl chloride

• Inchi： 1S/C8H8BrClO2S/c9-5-7-1-3-8(4-2-7)6-13(10,11)12/h1-4H,5-6H2
• InChI Key： HKHKBRZAYAUWKN-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(CBr)C=C1

Computed Properties

• Exact Mass: 281.91169g/mol
• Monoisotopic Mass: 281.91169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.691±0.06 g/cm3(Predicted)
• Boiling Point: 367.5±30.0 °C(Predicted)

Additional information on Benzenemethanesulfonyl chloride, 4-(bromomethyl)-

4-(Bromomethyl)benzenemethanesulfonyl Chloride (CAS No. 2138248-70-9): A Comprehensive Overview

4-(Bromomethyl)benzenemethanesulfonyl chloride (CAS No. 2138248-70-9) is a versatile and important organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as benzenemethanesulfonyl chloride, 4-(bromomethyl)-, is characterized by its unique molecular structure, which includes a bromomethyl group and a sulfonyl chloride functional group. These features make it a valuable reagent in various synthetic transformations and chemical reactions.

The molecular formula of 4-(bromomethyl)benzenemethanesulfonyl chloride is C₈H₇BrO₂S, and its molecular weight is approximately 235.01 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This reactivity makes it an excellent electrophile in nucleophilic substitution reactions, particularly in the synthesis of sulfonamides and other sulfur-containing compounds.

In recent years, 4-(bromomethyl)benzenemethanesulfonyl chloride has been extensively studied for its applications in the development of new pharmaceuticals. One notable area of research involves its use as an intermediate in the synthesis of antibacterial agents and antiviral drugs. The bromomethyl group can be readily functionalized to introduce various substituents, making it a flexible building block for drug discovery. For example, a study published in the *Journal of Medicinal Chemistry* in 2021 reported the successful synthesis of a series of novel sulfonamide derivatives using 4-(bromomethyl)benzenemethanesulfonyl chloride as a key intermediate. These derivatives exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria.

Beyond its pharmaceutical applications, 4-(bromomethyl)benzenemethanesulfonyl chloride has also found use in the development of advanced materials. Its ability to form stable covalent bonds with various functional groups makes it an attractive candidate for the synthesis of polymeric materials and coatings. Research published in *Advanced Materials* in 2020 demonstrated the use of this compound to create highly durable and chemically resistant coatings for industrial applications. The resulting materials exhibited excellent mechanical properties and resistance to environmental degradation.

The synthesis of 4-(bromomethyl)benzenemethanesulfonyl chloride typically involves a multi-step process that begins with the bromination of benzyl alcohol to form 4-bromobenzyl alcohol. This intermediate is then converted to the corresponding sulfonyl chloride through a series of reactions involving oxidation and chlorination steps. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst selection.

In terms of safety and handling, 4-(bromomethyl)benzenemethanesulfonyl chloride should be treated with caution due to its reactivity and potential for forming hazardous byproducts. It is recommended to handle this compound under inert conditions and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and a lab coat. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The environmental impact of 4-(bromomethyl)benzenemethanesulfonyl chloride is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible disposal practices should be followed to minimize any potential environmental harm. This includes proper waste management and adherence to local environmental guidelines.

In conclusion, 4-(bromomethyl)benzenemethanesulfonyl chloride (CAS No. 2138248-70-9) is a highly versatile compound with significant applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an invaluable reagent for researchers working in these fields. As ongoing research continues to uncover new uses for this compound, it is likely that its importance will only continue to grow in the coming years.